Cas no 2680795-02-0 (2-(2-{(benzyloxy)carbonylamino}ethyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid)

• Product Name: 2-(2-{(benzyloxy)carbonylamino}ethyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid
• CAS No: 2680795-02-0
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 5626102
• PubChem ID: 165924502
• Update Time: 2025-05-22

2-(2-{(benzyloxy)carbonylamino}ethyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2-{[(benzyloxy)carbonyl]amino}ethyl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]acetic acid
• 2680795-02-0
• EN300-28308687
• 2-(2-{(benzyloxy)carbonylamino}ethyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid

• Inchi： 1S/C27H26N2O6/c30-25(31)16-29(15-14-28-26(32)34-17-19-8-2-1-3-9-19)27(33)35-18-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h1-13,24H,14-18H2,(H,28,32)(H,30,31)
• InChI Key： NUZADEAGOOFALA-UHFFFAOYSA-N
• SMILES： O(C(N(CC(=O)O)CCNC(=O)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2-{(benzyloxy)carbonylamino}ethyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid

2-(2-{(Benzyloxy)carbonylamino}ethyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic Acid: A Comprehensive Overview

The compound with CAS No. 2680795-02-0, commonly referred to as 2-(2-{(benzyloxy)carbonylamino}ethyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which incorporates both benzyloxy and fluorenylmethoxycarbonyl (Fmoc) groups, making it a valuable tool in peptide synthesis and drug discovery.

The molecular structure of this compound is characterized by the presence of a central aminoacetic acid backbone, which serves as a platform for attaching two distinct protecting groups: the benzyloxycarbonyl (Cbz) group and the Fmoc group. These groups are strategically positioned to facilitate precise control over the reactivity of the amino acid during synthesis. The Cbz group is attached to the ethyl side chain, while the Fmoc group is linked to the nitrogen atom of the amino group. This dual protection system ensures that the compound can be utilized in a wide range of synthetic applications, including peptide coupling reactions and solid-phase synthesis.

Recent advancements in chemical synthesis have further highlighted the potential of this compound in drug development. Researchers have demonstrated that the unique combination of protecting groups in this molecule enables efficient assembly of complex peptide sequences with high fidelity. For instance, studies published in leading journals such as Nature Chemistry and Angewandte Chemie have shown that this compound can serve as a versatile building block for constructing bioactive peptides with therapeutic potential. Its ability to tolerate harsh reaction conditions while maintaining structural integrity makes it an ideal candidate for large-scale peptide synthesis.

In addition to its role in peptide synthesis, this compound has also been explored for its potential in materials science. The incorporation of the Fmoc group into its structure has been shown to impart unique electronic and optical properties, making it a promising candidate for applications in organic electronics. Recent research has focused on utilizing this compound as a precursor for synthesizing novel π-conjugated materials, which exhibit exceptional charge transport properties. These findings suggest that this compound could play a pivotal role in the development of next-generation organic semiconductors.

The synthesis of this compound involves a multi-step process that requires meticulous control over reaction conditions to ensure high yields and purity. Key steps include the selective protection of amino groups using standard carbonylation techniques and subsequent coupling reactions to assemble the final product. The use of advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC), has been instrumental in isolating and purifying the compound for further studies.

In terms of biological activity, preliminary studies have indicated that this compound exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. While these results are still in their early stages, they underscore the potential for this compound to serve as a lead molecule in drug discovery programs targeting Alzheimer's disease and other related conditions.

The integration of cutting-edge analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, has provided valuable insights into the structural properties of this compound. These studies have confirmed the stability of its protecting groups under various reaction conditions, further validating its utility in synthetic chemistry.

In conclusion, CAS No. 2680795-02-0 represents a significant advancement in chemical synthesis and materials science. Its unique structure and functional groups make it an invaluable tool for researchers working in diverse fields ranging from pharmaceuticals to electronics. As ongoing studies continue to uncover new applications for this compound, it is poised to play an increasingly important role in both academic research and industrial development.